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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

1,12-dodecanediol, a long-chain aliphatic diol of significant interest in various scientific and

industrial applications, including polymer synthesis, cosmetics, and pharmaceutical

formulations. This document collates and presents key physical data, details established

experimental protocols for the determination of these properties, and offers visual

representations to elucidate the phase transitions of this compound.

Core Physical and Chemical Properties
1,12-Dodecanediol, with the chemical formula C₁₂H₂₆O₂, is a waxy, crystalline solid at room

temperature. Its linear structure, featuring hydroxyl groups at both ends of a twelve-carbon

chain, imparts both hydrophilic and lipophilic characteristics, influencing its solubility and

thermal behavior.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of 1,12-
dodecanediol, compiled from various chemical data sources.
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Property Value Notes

Molecular Formula C₁₂H₂₆O₂

Molecular Weight 202.33 g/mol [1][2]

Appearance White powder or flakes[1][3] At standard conditions

Melting Point 79 - 84 °C[1]
Range observed in multiple

sources

81.30 °C[4] At 760 mm Hg

79 - 81 °C Lit. value

Boiling Point 313.33 °C (estimated)[4]
At 760 mm Hg (atmospheric

pressure)

188 - 190 °C[1] At 12 mm Hg

189 °C At 12 mm Hg

Density 1.032 g/cm³[1]

Solubility

Soluble in alcohol and warm

ether.[5][6] Insoluble in water

and petroleum ether.[5][6]

Water: 28.81 mg/L at 25 °C

(estimated)[4]

Enthalpy of Fusion (ΔfusH) 51.2 kJ/mol[7] At 352 K

Vapor Pressure 0 Pa at 20 °C[5]

Flash Point 151.10 °C (estimated)[4] TCC (Tag Closed Cup)

Autoignition Temperature 300 °C[5]

Phase Transitions of 1,12-Dodecanediol
The physical state of 1,12-dodecanediol is dependent on temperature and pressure. The

following diagram illustrates the transitions between its solid, liquid, and gaseous phases.
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Phase transitions of 1,12-dodecanediol.

Experimental Protocols for Property Determination
The following sections describe standardized methodologies for determining the melting and

boiling points of a solid organic compound like 1,12-dodecanediol.

Melting Point Determination (Capillary Method)
This method is a widely accepted and accurate technique for determining the melting point of a

crystalline solid.

Apparatus:

Melting point apparatus (digital or manual)

Glass capillary tubes (sealed at one end)

Sample of 1,12-dodecanediol (finely powdered)

Mortar and pestle (optional, for powdering the sample)

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of 1,12-dodecanediol is finely powdered. The open

end of a capillary tube is pressed into the powder, and the tube is tapped gently to pack the

solid into the sealed end. This process is repeated until a column of 2-3 mm of tightly packed

sample is obtained.
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Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus next to the thermometer.

Heating: The apparatus is heated at a steady and slow rate, typically 1-2 °C per minute, as

the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid has transitioned to a clear liquid is

recorded as the completion of melting. The melting point is reported as this range.

Boiling Point Determination at Reduced Pressure
(Micro-method)
Due to the high boiling point of 1,12-dodecanediol at atmospheric pressure, which can lead to

decomposition, its boiling point is often determined under reduced pressure.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., oil bath)

Vacuum source and manometer

Apparatus for holding the assembly (e.g., Thiele tube or similar)

Procedure:

Sample Preparation: A small amount (a few milliliters) of molten 1,12-dodecanediol is
placed in the small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.
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Apparatus Assembly: The test tube is attached to a thermometer, and the assembly is placed

in a heating bath. The entire system is connected to a vacuum source and a manometer to

control and measure the pressure.

Heating and Observation: The system is evacuated to the desired pressure (e.g., 12 mm

Hg). The heating bath is then gently heated. As the temperature rises, air trapped in the

capillary tube will be expelled. When the boiling point is reached, a continuous stream of

bubbles will emerge from the open end of the capillary tube.

Cooling and Measurement: The heating is then discontinued, and the bath is allowed to cool

slowly. The boiling point is the temperature at which the bubbling ceases and the liquid just

begins to be drawn back into the capillary tube. This temperature and the corresponding

pressure are recorded.

This in-depth guide provides essential data and methodologies for professionals working with

1,12-dodecanediol, facilitating its effective use in research, development, and various

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 1,12-Dodecanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052552#1-12-dodecanediol-melting-and-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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